4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(thiazol-2-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(thiazol-2-yl)butanamide is a chemical compound that has gained significant interest in the field of scientific research due to its potential therapeutic applications. The compound is also known as THN201 and has been studied extensively for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments.
Scientific Research Applications
Antioxidant and Anticancer Activity
A study has synthesized a series of derivatives bearing various moieties, including the methoxyphenyl group, which showed significant antioxidant activity, outperforming ascorbic acid in some cases. These compounds were tested against human glioblastoma and breast cancer cell lines, with certain derivatives exhibiting notable cytotoxicity, highlighting their potential as anticancer agents (Tumosienė et al., 2020).
Lipoxygenase Inhibition
Another research effort focused on synthesizing derivatives as lipoxygenase inhibitors, demonstrating moderate activities compared to the standard Baicalein. This indicates potential applications in treating conditions associated with lipoxygenase activity, such as inflammation (Aziz‐ur‐Rehman et al., 2016).
Antibacterial and Antitubercular Agents
Novel thiazoles derivatives containing the methoxy-napthyl moiety have shown excellent antibacterial activity and moderate antitubercular activities. This suggests their utility in developing new treatments against bacterial infections and tuberculosis (Prasad & Nayak, 2016).
Radioligand Imaging
A novel derivative was used in radioligand imaging of the AT1 angiotensin receptor, indicating potential applications in diagnostic imaging and research into cardiovascular diseases (Mathews et al., 2004).
Antimicrobial Evaluation
Some newly synthesized pyridine-based heterocycles have been evaluated for antimicrobial activity, showing moderate effectiveness. This highlights the compound's potential role in developing new antimicrobial agents (Darwish et al., 2010).
properties
IUPAC Name |
4-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]-N-(1,3-thiazol-2-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3S/c1-25-14-5-2-4-13(12-14)15-7-8-17(24)22(21-15)10-3-6-16(23)20-18-19-9-11-26-18/h2,4-5,7-9,11-12H,3,6,10H2,1H3,(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMCSRVFDAZFBDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.